3-(Phenylthio)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-phenylsulfanyl-1-(4-thiophen-3-ylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C18H21NOS2/c20-18(9-13-22-17-4-2-1-3-5-17)19-10-6-15(7-11-19)16-8-12-21-14-16/h1-5,8,12,14-15H,6-7,9-11,13H2
• InChI Key: CNMFNWRWMVVCHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)CCSC3=CC=CC=C3
• Molecular Formula: C18H21NOS2
• Molecular Weight: 331.5 g/mol

Description

3-(Phenylthio)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in scientific research in recent years. It is a synthetic compound that belongs to the class of cathinones, which are structurally similar to amphetamines. This compound has been studied for its potential applications in various fields, including medicine, pharmacology, and neuroscience.

Scientific Research Applications

Synthesis and Structural Analysis

• Researchers have synthesized novel chalcones and related compounds featuring thiophene and phenyl-piperidine fragments, highlighting methods for preparing these compounds and analyzing their crystal structures. These studies provide insights into the molecular architecture and potential chemical reactivity of similar compounds (Parvez et al., 2014).

Biological Activity

• Investigations into derivatives of piperidine, including those structurally related to the mentioned compound, have discussed their pharmacological properties. Although the direct mention of "3-(Phenylthio)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one" is not found, these studies lay the groundwork for understanding the potential biological activities of such compounds (Vardanyan, 2018).

Chemical Interactions and Molecular Docking

• A series of benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives were synthesized and evaluated for their affinity towards 5-HT1A receptors, indicating the relevance of structural variations in influencing biological interactions. This research underscores the potential of structurally related compounds for interacting with biological targets (Pessoa‐Mahana et al., 2012).

Material Science Applications

• The structural characteristics and synthesis pathways of compounds with thiophene and piperidine components suggest potential applications in material science, including organic electronics and pharmaceuticals. These compounds' molecular properties may offer unique functionalities for developing new materials or drug candidates (Nagaraju et al., 2018).

Enzyme Inhibitory Activity

• Research into thiophene-based heterocyclic compounds has demonstrated enzyme inhibitory activities, which could be relevant for the design of new therapeutic agents. Compounds structurally related to "this compound" may exhibit similar biological activities, offering potential for drug development (Cetin et al., 2021).